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Compound of Interest

Compound Name:
Ethyl 5-Oxo-4,5-dihydro-1H-

pyrazole-3-carboxylate

Cat. No.: B1267501 Get Quote

An In-depth Technical Guide on the Chemical Properties of Ethyl 5-Oxo-4,5-dihydro-1H-
pyrazole-3-carboxylate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core chemical properties,

synthesis, and reactivity of Ethyl 5-Oxo-4,5-dihydro-1H-pyrazole-3-carboxylate, a key

heterocyclic intermediate in the development of pharmaceuticals and dyes.

Core Chemical Identity and Physical Properties
Ethyl 5-Oxo-4,5-dihydro-1H-pyrazole-3-carboxylate is a heterocyclic organic compound.[1] It

is recognized by the CAS Registry Number 85230-37-1.[1][2] The compound's structure

features a five-membered pyrazolone ring, which is instrumental to its chemical reactivity,

particularly its existence in tautomeric forms.

Table 1: Physicochemical Properties
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Property Value Source

CAS Number 85230-37-1 [1][2]

Molecular Formula C₆H₈N₂O₃ [1]

Molecular Weight 156.14 g/mol [1]

Appearance Yellow solid [3]

Melting Point 137-138 °C [2]

Boiling Point 400.1±25.0 °C (Predicted) [2]

Density 1.371±0.06 g/cm³ (Predicted) [2]

InChI Key
FGCPAXRNQIOISG-

UHFFFAOYSA-N
[1]

Spectroscopic Data
Spectroscopic analysis is critical for the structural confirmation of Ethyl 5-Oxo-4,5-dihydro-1H-
pyrazole-3-carboxylate. The available proton NMR data is summarized below. While

extensive spectral data exists for its substituted derivatives, detailed experimental FT-IR, ¹³C

NMR, and Mass Spectrometry data for the parent compound (CAS 85230-37-1) is not readily

available in published literature.

Table 2: ¹H NMR Spectroscopic Data
Parameter Value

Solvent DMSO-d₆

Frequency 400 MHz

δ 12.75 ppm (br s, 1H)

δ 5.91 ppm (br s, 1H)

δ 4.24 ppm (q, J = 7 Hz, 2H)

δ 1.27 ppm (t, J = 7 Hz, 3H)

(Source:[3])
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Chemical Reactivity and Tautomerism
A defining characteristic of pyrazolones is their ability to exist as a mixture of tautomers in

equilibrium.[4][5] This keto-enol tautomerism involves the migration of a proton and the shifting

of a double bond, resulting in two or more distinct chemical structures.[4][6] For Ethyl 5-Oxo-
4,5-dihydro-1H-pyrazole-3-carboxylate, the primary equilibrium is between the keto form (5-

oxo) and the enol form (5-hydroxy). The stability and predominance of each tautomer can be

influenced by factors such as the solvent and physical state (solid vs. solution).[5][7]

Caption: Keto-enol tautomeric forms of the title compound.

Experimental Protocols: Synthesis
The synthesis of Ethyl 5-Oxo-4,5-dihydro-1H-pyrazole-3-carboxylate is typically achieved

via the cyclocondensation reaction of a β-keto ester equivalent with a hydrazine source.[8] This

is a variation of the classic Knorr pyrazole synthesis.[9]

Protocol: Synthesis from Diethyl Oxaloacetate Sodium
Salt[3]

Reaction Setup: Slowly add acetic acid (150 mL) dropwise to a solution of the sodium salt of

1,4-diethoxy-1,4-dioxobut-2-en-2-ol (30.0 g, 0.143 mol) in toluene (150 mL).

Stirring: Stir the reaction mixture at room temperature for 30 minutes.

Hydrazine Addition: Add 85% hydrazine hydrochloride (17 g, 0.29 mol) to the mixture.

Continue stirring at room temperature for an additional 30 minutes.

Heating: Heat the reaction system to 100 °C and maintain this temperature overnight.

Workup: After the reaction is complete, concentrate the mixture under reduced pressure.

Extraction: Extract the residue with ethyl acetate (500 mL). Wash the organic phase

sequentially with saturated aqueous sodium bicarbonate (200 mL) and saturated aqueous

sodium chloride (200 mL).

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.wisdomlib.org/concept/keto-enol-tautomerism
https://www.mdpi.com/1420-3049/23/1/129
https://www.wisdomlib.org/concept/keto-enol-tautomerism
https://www.frontiersin.org/journals/chemical-biology/articles/10.3389/fchbi.2024.1400642/full
https://www.benchchem.com/product/b1267501?utm_src=pdf-body
https://www.benchchem.com/product/b1267501?utm_src=pdf-body
https://www.mdpi.com/1420-3049/23/1/129
https://pubmed.ncbi.nlm.nih.gov/38968767/
https://www.benchchem.com/product/b1267501?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC6017056/
https://www.jk-sci.com/blogs/resource-center/knorr-pyrazole-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1267501?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Isolation: Dry the organic phase over anhydrous sodium sulfate, filter, and concentrate under

reduced pressure to yield the product as a yellow solid.
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Caption: General experimental workflow for synthesis.

Applications in Synthesis
Ethyl 5-Oxo-4,5-dihydro-1H-pyrazole-3-carboxylate serves as a versatile building block for

constructing more complex molecules.[10] The reactive sites on the pyrazolone ring allow for

various chemical modifications, making it a valuable intermediate in the synthesis of a range of

compounds, including potent anti-inflammatory agents and dyes.[10][11] For example, the N-H

group can be substituted, and the ring can participate in coupling reactions to create azo dyes.

[11]
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Caption: Role as a versatile chemical intermediate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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